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Compound of Interest

Compound Name: Macrocarpal L

Cat. No.: B15590007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the chemical structure

elucidation of Macrocarpal L, a phloroglucinol-sesquiterpene conjugate isolated from

Eucalyptus species. This document details the spectroscopic data and analytical

methodologies that have been pivotal in defining the complex architecture of this natural

product.

Physicochemical Properties of Macrocarpal L
Macrocarpal L is a structurally intricate natural product belonging to the family of formylated

phloroglucinol compounds (FPCs).[1] It was first reported as a known compound isolated from

the leaves of Eucalyptus globulus in a study focused on the characterization of new

macrocarpals. The fundamental physicochemical properties of Macrocarpal L are summarized

in Table 1.
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Property Value Source

Molecular Formula C₂₈H₄₀O₆ PubChem CID: 9847648[1]

Molecular Weight 472.6 g/mol PubChem CID: 9847648[1]

IUPAC Name

5-[(1R)-1-

[(1aS,3aS,4S,7R,7aR,7bS)-7-

hydroxy-1,1,3a,7-tetramethyl-

1a,2,3,4,5,6,7a,7b-

octahydrocyclopropa[a]naphth

alen-4-yl]-3-methylbutyl]-2,4,6-

trihydroxybenzene-1,3-

dicarbaldehyde

PubChem CID: 9847648[1]

Canonical SMILES

CC(C)C--INVALID-LINK--

[C@H]2CC[C@@]3([C@H]4[C

@]2(CC[C@H]5[C@@H]4C5(

C)C)C)(C)O

PubChem CID: 9847648[1]

Spectroscopic Data for Structural Elucidation
The definitive structure of Macrocarpal L was established through a combination of one- and

two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS). The detailed ¹H and ¹³C NMR data are presented below.

¹H and ¹³C NMR Spectroscopic Data
The complete proton and carbon NMR assignments for Macrocarpal L, acquired in CDCl₃, are

crucial for its structural verification.
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Position ¹³C NMR (δc, ppm)
¹H NMR (δH, ppm,
Multiplicity, J in Hz)

1 106.1 -

2 163.8 -

3 108.9 -

4 161.4 -

5 110.1 -

6 163.8 -

7 192.8 10.15 (s)

8 192.8 10.15 (s)

1' 35.8 3.98 (dd, 10.5, 3.5)

2' 43.1 1.85 (m)

3' 24.9 1.15 (m), 1.05 (m)

4' 22.8 0.83 (d, 6.5)

5' 22.3 0.81 (d, 6.5)

1'' 48.6 2.15 (m)

2'' 27.5 1.60 (m), 1.25 (m)

3'' 27.8 1.55 (m), 1.40 (m)

4'' 39.1 -

5'' 55.4 1.95 (m)

6'' 24.1 1.70 (m), 1.50 (m)

7'' 42.0 -

8'' 20.9 0.65 (dd, 9.5, 7.5)

9'' 28.9 0.58 (ddd, 9.5, 5.0, 1.0)

10'' 18.9 -
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11'' 28.5 1.02 (s)

12'' 15.8 0.98 (s)

13'' 78.1 -

14'' 30.1 1.28 (s)

15'' 21.9 0.95 (s)

Experimental Protocols
While the original publication by Osawa et al. (1996) should be consulted for the exact

experimental details of the isolation of Macrocarpal L, a general methodology for the isolation

of macrocarpals from Eucalyptus species is outlined below, based on protocols for structurally

related compounds.

General Isolation Procedure for Macrocarpals
The following workflow illustrates a typical procedure for the extraction and isolation of

macrocarpals from Eucalyptus leaves.
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Extraction

Solvent Partitioning

Chromatographic Purification

Dried & Powdered Eucalyptus globulus Leaves

50% EtOH Extraction

Crude EtOH Extract

Concentration

Partitioning with Solvents
(e.g., n-hexane, EtOAc, n-BuOH)

Bioactive Fraction

Selection of Active Fraction

Silica Gel Column Chromatography

Reversed-Phase HPLC

Isolated Macrocarpal L
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Initial Analysis

Connectivity Determination

Stereochemical Analysis

Structure Confirmation

Pure Macrocarpal L

Mass Spectrometry (MS) 1D NMR (¹H, ¹³C)

Elucidated Structure of Macrocarpal L

Molecular Formula
& Fragmentation

2D NMR Experiments
(COSY, HSQC, HMBC)

Functional Groups
& Carbon Skeleton

NOESY/ROESY C-H & C-C Connectivity

Spatial Proximity
& Relative Stereochemistry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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